Cas no 1269232-93-0 (3-bromo-5-chloro-2-fluorobenzoic acid)

• Product Name: 3-bromo-5-chloro-2-fluorobenzoic acid
• CAS No: 1269232-93-0
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD21607478
• CID: 2122993
• PubChem ID: 51034462
• Update Time: 2025-04-21

3-bromo-5-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-2-fluorobenzoic acid
• SY163342
• AKOS019065025
• EN300-181725
• DTXSID20679590
• SCHEMBL1494563
• 3-BROMO-5-CHLORO-2-FLUOROBENZOICACID
• MFCD21607478
• ZSCAXCZFFCKFAE-UHFFFAOYSA-N
• AS-37231
• CS-0010961
• 1269232-93-0
• DB-339229
• Benzoic acid, 3-broMo-5-chloro-2-fluoro-
• Z1416179586
• 818-902-5
• DTXCID30630339

• MDL： MFCD21607478
• Inchi： 1S/C7H3BrClFO2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： ZSCAXCZFFCKFAE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1F)Cl

Computed Properties

• Exact Mass: 251.89900
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.93980

3-bromo-5-chloro-2-fluorobenzoic acid Security Information

• Storage Condition：(BD321218)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives